![molecular formula C12H9ClO2 B6380680 2-Chloro-5-(4-hydroxyphenyl)phenol, 95% CAS No. 62024-00-4](/img/structure/B6380680.png)
2-Chloro-5-(4-hydroxyphenyl)phenol, 95%
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Overview
Description
2-Chloro-5-(4-hydroxyphenyl)phenol, or 2C5HPP, is an organic compound with a wide range of applications in scientific research. It is a white, crystalline solid with a melting point of 137-139°C. 2C5HPP is soluble in water, ethanol, and methanol, and has a molecular weight of 199.6 g/mol. It is used in a variety of scientific experiments, from biochemical research to drug development.
Scientific Research Applications
2C5HPP has a variety of applications in scientific research. It is used in biochemical and physiological experiments, as well as drug development. It is also used in the synthesis of other compounds, such as 4-hydroxybenzylalcohol and 4-hydroxybenzaldehyde.
Mechanism of Action
2C5HPP acts as an inhibitor of the enzyme cytochrome P450 2C9 (CYP2C9). This enzyme is responsible for the metabolism of many drugs, including warfarin and ibuprofen. By inhibiting the enzyme, 2C5HPP can increase the effectiveness of these drugs.
Biochemical and Physiological Effects
2C5HPP has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of CYP2C9, as well as to inhibit the activity of other enzymes, such as CYP2C19, CYP2D6, and CYP3A4. It has also been shown to inhibit the activity of the protein kinase C (PKC), which is involved in a variety of cellular processes.
Advantages and Limitations for Lab Experiments
2C5HPP has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, and is readily available in a variety of forms. Additionally, 2C5HPP is relatively non-toxic and has a low boiling point, making it suitable for use in a variety of experiments. On the other hand, 2C5HPP is not very soluble in water, and is not very stable in the presence of light or oxygen.
Future Directions
There are a variety of potential future applications for 2C5HPP. One potential application is in drug development, as it has been shown to inhibit the activity of several enzymes involved in drug metabolism. Additionally, it could be used to develop inhibitors of other enzymes, such as PKC, and to study the effects of enzyme inhibition in various cellular processes. Finally, 2C5HPP could be used to develop novel compounds for use in biochemical and physiological experiments.
Synthesis Methods
2C5HPP is synthesized from 4-hydroxybenzyl chloride and sodium hydroxide. The reaction is conducted in an aqueous solution of sodium hydroxide at room temperature. The reaction produces a white precipitate, which is then filtered and washed with water. The final product is a white crystalline solid.
properties
IUPAC Name |
2-chloro-5-(4-hydroxyphenyl)phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClO2/c13-11-6-3-9(7-12(11)15)8-1-4-10(14)5-2-8/h1-7,14-15H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCNOCCCXSXAPEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=C(C=C2)Cl)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90685840 |
Source
|
Record name | 4-Chloro[1,1'-biphenyl]-3,4'-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90685840 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62024-00-4 |
Source
|
Record name | 4-Chloro[1,1'-biphenyl]-3,4'-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90685840 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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